Cas no 540528-00-5 (1-(5-carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate)

• Product Name: 1-(5-carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate
• CAS No: 540528-00-5
• MF: C₂₆H₃₀N₂O₇S
• MW: 514.590606212616
• CID: 1586962
• PubChem ID: 57650038
• Update Time: 2025-09-28

1-(5-carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(5-carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate
• Fluorescent Red Mega 480
• RED MEGA 480
• 1-(5-Carboxypentyl)-2-[(E)-2-(7-diethylamino-2-oxo-2H-chromen-3-yl)vinyl]-5-sulfonatopyridinium betaine
• 1-(5-Carboxypentyl)-2-[(1E)-2-[7-(diethylamino)-2-oxo-2H-1-benzopyran-3-yl]ethenyl]-5-sulfopyridinium inner salt
• CHEBI:52038
• G78765
• 1-(5-CARBOXYPENTYL)-6-[(E)-2-[7-(DIETHYLAMINO)-2-OXOCHROMEN-3-YL]ETHENYL]PYRIDIN-1-IUM-3-SULFONATE
• Q27123120
• DTXSID60583667
• Fluorescent Red Mega 480, BioReagent, suitable for fluorescence, >=90% (HPLC)
• DY-480XL
• DA-73401
• 1-(5-carboxypentyl)-6-{2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate
• 1-(5-Carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-1-benzopyran-3-yl]ethenyl}pyridin-1-ium-3-sulfonate
• SCHEMBL7069864
• 540528-00-5
• HY-D1497
• CS-0533068
• (E)-1-(5-Carboxypentyl)-6-(2-(7-(diethylamino)-2-oxo-2H-chromen-3-yl)vinyl)pyridin-1-ium-3-sulfonate

• MDL： MFCD06798177
• Inchi： 1S/C26H30N2O7S/c1-3-27(4-2)22-12-9-19-16-20(26(31)35-24(19)17-22)10-11-21-13-14-23(36(32,33)34)18-28(21)15-7-5-6-8-25(29)30/h9-14,16-18H,3-8,15H2,1-2H3,(H-,29,30,32,33,34)
• InChI Key： XWKHECGJHWMWTB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(/C=C/C2C(=O)OC3C=C(C=CC=3C=2)N(CC)CC)=[N+](C=1)CCCCCC(=O)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 514.1775
• Monoisotopic Mass: 514.17737247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 127.92

1-(5-carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-10-23
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 1-(5-carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate

Research Briefing on 540528-00-5 and 1-(5-carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorophores and their derivatives in biomedical research. Among these, the compound 1-(5-carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate (CAS: 540528-00-5) has emerged as a promising candidate due to its unique photophysical properties and potential applications in bioimaging and diagnostics. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, characterization, and biomedical applications.

The compound, a coumarin-pyridinium hybrid, exhibits strong fluorescence and excellent photostability, making it suitable for long-term cellular imaging. Recent studies have demonstrated its utility in labeling mitochondria and tracking dynamic processes in live cells. The presence of the carboxypentyl group enhances its water solubility, while the sulfonate moiety improves cellular uptake, addressing common challenges in fluorophore design.

In terms of synthesis, researchers have optimized a multi-step route involving Knoevenagel condensation between 7-(diethylamino)-2-oxo-2H-chromene-3-carbaldehyde and 1-(5-carboxypentyl)-6-methylpyridinium-3-sulfonate, followed by purification via reverse-phase HPLC. The yield and purity of the final product have been significantly improved, with recent reports indicating yields exceeding 75% and purity >98%.

Mechanistic studies have revealed that this compound localizes preferentially in mitochondria due to its positive charge and lipophilic characteristics. Its excitation/emission maxima at 490/520 nm make it compatible with standard fluorescence microscopy setups. Notably, its low cytotoxicity (IC50 > 100 µM in HEK293 cells) and high quantum yield (Φ = 0.85) position it as a superior alternative to traditional mitochondrial dyes like JC-1 or TMRM.

Emerging applications extend beyond basic research, with recent preclinical studies exploring its use in detecting mitochondrial dysfunction in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier in animal models suggests potential for in vivo imaging applications. Furthermore, modifications to its structure are being investigated to develop targeted probes for specific cell types or pathological conditions.

In conclusion, 1-(5-carboxypentyl)-6-{(E)-2-[7-(diethylamino)-2-oxo-2H-chromen-3-yl]ethenyl}pyridinium-3-sulfonate represents a versatile tool in chemical biology with expanding applications in biomedical research. Ongoing studies are focusing on developing second-generation derivatives with enhanced specificity and functionality, promising to further broaden its utility in both basic science and clinical applications.